Cas no 392288-81-2 (N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yladamantane-1-carboxamide)

• Product Name: N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yladamantane-1-carboxamide
• CAS No: 392288-81-2
• MF: C₂₃H₂₇N₃OS
• MW: 393.544984102249
• CID: 6250959
• PubChem ID: 4093202
• Update Time: 2025-07-17

N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yladamantane-1-carboxamide
• (3r,5r,7r)-N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)adamantane-1-carboxamide
• N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide
• N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide
• F0396-0388
• AKOS024576417
• Oprea1_487069
• 392288-81-2

• Inchi： 1S/C23H27N3OS/c1-14-3-2-4-18(5-14)26-21(19-12-28-13-20(19)25-26)24-22(27)23-9-15-6-16(10-23)8-17(7-15)11-23/h2-5,15-17H,6-13H2,1H3,(H,24,27)
• InChI Key： NKSLSACHDAZLNI-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(N(C1C=CC=C(C)C=1)N=2)NC(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 393.18748367g/mol
• Monoisotopic Mass: 393.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yladamantane-1-carboxamide

Comprehensive Overview of N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yladamantane-1-carboxamide (CAS No. 392288-81-2)

N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yladamantane-1-carboxamide (CAS No. 392288-81-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. The compound combines a thienopyrazole core with an adamantane moiety, creating a hybrid structure that exhibits intriguing physicochemical properties. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given the pharmacological relevance of both thienopyrazole and adamantane derivatives in medicinal chemistry.

The thieno[3,4-c]pyrazole component of this molecule is a heterocyclic system known for its versatility in drug design. Heterocycles like this are frequently explored for their ability to interact with biological targets, such as enzymes and receptors. Meanwhile, the adamantane group, a rigid hydrocarbon cage, is prized for its lipophilicity and ability to enhance metabolic stability—a feature exploited in several FDA-approved drugs. The combination of these two structural elements in N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yladamantane-1-carboxamide suggests potential applications in central nervous system (CNS) therapeutics or antiviral agents, areas where adamantane derivatives have historically shown promise.

Recent studies highlight growing interest in small-molecule modulators of protein-protein interactions (PPIs), and this compound’s unique architecture could position it as a candidate for such applications. The 3-methylphenyl substituent may further fine-tune its binding affinity, making it a subject of structure-activity relationship (SAR) studies. Researchers are also investigating its solubility and crystallinity for formulation development, addressing common challenges in drug delivery.

From a synthetic chemistry perspective, the preparation of CAS No. 392288-81-2 involves multi-step organic transformations, including cyclization and amide coupling reactions. Optimizing these processes is critical for scalability, a topic frequently searched in academic and industrial forums. Environmental considerations, such as green chemistry approaches to reduce waste, are also being explored in its synthesis, aligning with broader trends in sustainable pharmaceutical manufacturing.

In materials science, the compound’s rigid adamantane core and conjugated thienopyrazole system suggest potential utility in organic electronics, such as OLEDs or photovoltaic devices. Its thermal stability and electronic properties are under investigation, with computational modeling (DFT studies) aiding in property prediction. These interdisciplinary applications make it a compelling case study for researchers exploring multifunctional molecular designs.

For those searching "thienopyrazole-adamantane hybrid uses" or "CAS 392288-81-2 pharmacological potential," this compound represents a convergence of medicinal chemistry and materials innovation. Its development status, though not yet commercialized, is closely monitored in patent literature, reflecting its intellectual property (IP) relevance. Future directions may include nanocarrier functionalization or targeted drug delivery, leveraging its structural motifs for advanced therapeutics.

In summary, N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yladamantane-1-carboxamide exemplifies how strategic molecular hybridization can yield compounds with broad scientific appeal. Its dual applicability in life sciences and advanced materials ensures continued research interest, addressing both fundamental questions and practical challenges in modern chemistry.